Cas no 872363-18-3 (2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine)

• Product Name: 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine
• CAS No: 872363-18-3
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• MDL: MFCD09994962
• CID: 1119988
• PubChem ID: 55267106
• Update Time: 2025-11-03

2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-fluoro-Imidazo[1,2-a]pyridine
• 2-(chloromethyl)-6-fluoroH-imidazo[1,2-a]pyridine
• 2-(Chloromethyl)-6-fluoroimidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 2-(chloroMethyl)-6-fluoro-
• SCHEMBL103426
• AB55773
• JRDWGVIMHJIMSU-UHFFFAOYSA-N
• MFCD09994962
• SY086834
• XJB36318
• AKOS006312648
• BS-3173
• 872363-18-3
• AT28475
• imidazo[1,2-a]pyridine,2-(chloromethyl)-6-fluoro-
• STL191536
• 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine

• MDL： MFCD09994962
• Inchi： 1S/C8H6ClFN2/c9-3-7-5-12-4-6(10)1-2-8(12)11-7/h1-2,4-5H,3H2
• InChI Key： JRDWGVIMHJIMSU-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=C(C=CC2=N1)F

Computed Properties

• Exact Mass: 184.0203541g/mol
• Monoisotopic Mass: 184.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.3Ų

2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine Security Information

• Storage Condition：(BD315973)

Additional information on 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine

Comprehensive Overview of 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine (CAS No. 872363-18-3)

2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine (CAS No. 872363-18-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of both chloromethyl and fluoro substituents enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and infectious ailments.

In recent years, the compound has been explored for its role in medicinal chemistry, especially in the design of kinase inhibitors and antimicrobial agents. The fluoroimidazo[1,2-a]pyridine scaffold is often leveraged to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. With the growing emphasis on precision medicine, this compound's ability to serve as a building block for targeted drug delivery systems has become a focal point. Additionally, its relevance in agrochemical formulations aligns with the global push for sustainable farming solutions, addressing challenges like pest resistance and environmental impact.

The synthesis of 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward greener and more efficient methodologies. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures compliance with stringent quality standards, a critical factor for regulatory approvals in pharmaceutical applications.

From a commercial perspective, the demand for 872363-18-3 is driven by its versatility in R&D pipelines. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to clients in academia and industry. Its stability under controlled conditions and compatibility with various catalytic systems further enhances its appeal. As the scientific community continues to explore structure-activity relationships (SAR), this compound is expected to play a pivotal role in the development of next-generation bioactive molecules.

In conclusion, 2-(chloromethyl)-6-fluoroimidazo[1,2-a]pyridine (CAS No. 872363-18-3) represents a promising candidate for diverse applications, from drug discovery to agrochemical innovation. Its structural features and synthetic adaptability position it at the forefront of modern chemical research, meeting the evolving needs of science and industry.